2-[2-(Cyclopropylmethoxy)-4,5-difluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Specification

• CAS No.: 1245816-08-3
• Molecular Formula: C16H21BF2O3
• Molecular Weight: 310.148
• IUPAC Name: 2-[2-(cyclopropylmethoxy)-4,5-difluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C16H21BF2O3/c1-15(2)16(3,4)22-17(21-15)11-7-12(18)13(19)8-14(11)20-9-10-5-6-10/h7-8,10H,5-6,9H2,1-4H3
• Standard InChI Key: TVDPVJZHYPPVSB-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2OCC3CC3)F)F

Introduction

2-[2-(Cyclopropylmethoxy)-4,5-difluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic acid derivative, specifically a pinacol ester, which is commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound is characterized by its unique structure, which includes a cyclopropylmethoxy group attached to a difluorophenyl ring, linked to a tetramethyl-1,3,2-dioxaborolane moiety.

Hazard Information

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust), P305 (If in eyes: rinse cautiously with water for several minutes), P351 (Rinse with plenty of water), P338 (If eye irritation persists: get medical advice/attention).

Applications

• Suzuki-Miyaura Cross-Coupling Reactions: This compound is primarily used as a coupling partner in Suzuki-Miyaura reactions, facilitating the formation of complex organic molecules by coupling with aryl or vinyl halides in the presence of palladium catalysts.

• Pharmaceutical and Material Chemistry: Its applications extend to the synthesis of pharmaceuticals and advanced materials, where the introduction of difluorophenyl groups can impart unique properties such as increased stability or bioavailability.

Research Findings

Research on this specific compound is limited, but its utility in organic synthesis is well-established. Studies often focus on optimizing reaction conditions for Suzuki-Miyaura cross-couplings, exploring different catalysts, solvents, and bases to improve yields and selectivity.

Data Tables